molecular formula C18H21N3 B8691778 2-(4-Heptylphenyl)pyrimidine-5-carbonitrile CAS No. 59855-47-9

2-(4-Heptylphenyl)pyrimidine-5-carbonitrile

Cat. No.: B8691778
CAS No.: 59855-47-9
M. Wt: 279.4 g/mol
InChI Key: YOHHRYUEXZWDRY-UHFFFAOYSA-N
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Description

2-(4-Heptylphenyl)pyrimidine-5-carbonitrile is a useful research compound. Its molecular formula is C18H21N3 and its molecular weight is 279.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

59855-47-9

Molecular Formula

C18H21N3

Molecular Weight

279.4 g/mol

IUPAC Name

2-(4-heptylphenyl)pyrimidine-5-carbonitrile

InChI

InChI=1S/C18H21N3/c1-2-3-4-5-6-7-15-8-10-17(11-9-15)18-20-13-16(12-19)14-21-18/h8-11,13-14H,2-7H2,1H3

InChI Key

YOHHRYUEXZWDRY-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCC1=CC=C(C=C1)C2=NC=C(C=N2)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The starting material can be obtained according to the procedure of A. B. Todd and F. Bergel, J. Chem. Soc. 1937, 366 from p-n-heptylbenzamie hydrochloride [prepared according to H. Schubert and H. Zaschke, J. prakt. Chem. 312, 494 (1970) from p-n-heptylbenzonitrile; melting point 126.0°-127.3° C[ and ethoxymethylenemalonic acid diethyl ester with sodium ethylate in ethanol and subsequent treatment of the obtained 2-(p-n-heptylphenyl)-4-hydroxy-5-primidinecarboxylic acid ethyl ester (melting point 184.7°-185.3° C) with phosphorus oxychloride. The melting point of 2(-p-n-heptylphenyl)-4-chloro-5-pyrimidinecarboxylic acid ethyl ester is 49.2°-49.8° C.
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Synthesis routes and methods II

Procedure details

5.2 G. of 4-chloro-5-cyano-2-(4-n-heptylphenyl)-pyrimidine are reacted in 220 ml. of 50% dioxane with 19.3 g. of pre-treated zinc dust and worked up after the reaction in a manner analogous to that described in Example 13. There is obtained 5-cyano-2-(4-n-heptylphenyl)-pyrimidine having a melting point of 96.3° C. (smectic) and clearing point 109.0° C. The substance is identical with the compound obtained according to Example 11.
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